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Abstract
2-Methylphloroglucinol, also known as 2,4,6-trihydroxytoluene, is a phenolic compound

belonging to the phloroglucinol class of molecules. While the parent compound, phloroglucinol,

and its more complex derivatives have been the subject of extensive research, 2-
Methylphloroglucinol itself presents a valuable scaffold for chemical synthesis and potential

pharmacological applications. This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, and potential biological activities of 2-
Methylphloroglucinol, with a focus on presenting quantitative data in a structured format,

outlining relevant experimental protocols, and visualizing key concepts.

Chemical Structure and Identification
2-Methylphloroglucinol is an aromatic organic compound characterized by a benzene ring

substituted with three hydroxyl groups at positions 1, 3, and 5, and a methyl group at position

2.

Chemical Structure:

Identifiers:
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Identifier Value

IUPAC Name 2-methylbenzene-1,3,5-triol[1]

CAS Number 88-03-9[2][3]

Molecular Formula C₇H₈O₃[1][3]

Molecular Weight 140.14 g/mol [1][3]

Synonyms
2,4,6-Trihydroxytoluene, Methylphloroglucinol,

Toluene-2,4,6-triol[1]

Physicochemical Properties
The physicochemical properties of 2-Methylphloroglucinol are crucial for its handling,

formulation, and potential applications. The following table summarizes the available

quantitative data.

Property Value Source

Melting Point Not available

Boiling Point
313.1 °C at 760 mmHg

(Predicted)
Alfa Chemistry

Density 1.387 g/cm³ (Predicted) Alfa Chemistry

Solubility
Soluble in water, alcohol, and

ether; Insoluble in benzene.[2]
ChemicalBook

pKa Not available

Spectral Data
Spectroscopic data is essential for the identification and characterization of 2-
Methylphloroglucinol.

NMR Spectroscopy
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While specific spectral data for 2-Methylphloroglucinol is not readily available in the reviewed

literature, the 1H and 13C NMR spectra of phloroglucinol derivatives have been studied.[4] For

2-Methylphloroglucinol, the expected 1H NMR spectrum would show signals for the aromatic

protons and the methyl protons, with the hydroxyl protons potentially appearing as a broad

singlet. The 13C NMR spectrum would display signals for the aromatic carbons, including those

bearing the hydroxyl groups, and the methyl carbon.

Mass Spectrometry
The NIST WebBook indicates the availability of mass spectrometry data for 2,4,6-

trihydroxytoluene.[5] The mass spectrum would be expected to show a molecular ion peak

corresponding to the molecular weight of the compound (140.14 g/mol ).

Infrared (IR) Spectroscopy
The NIST WebBook also indicates the availability of an IR spectrum for 2,4,6-trihydroxytoluene.

[5] Key expected absorptions would include a broad O-H stretching band for the hydroxyl

groups and C-H stretching bands for the aromatic and methyl groups.

Synthesis
A detailed, step-by-step experimental protocol for the synthesis of 2-Methylphloroglucinol is
not explicitly detailed in the readily available literature. However, a general approach for the

synthesis of phloroglucinol derivatives can be adapted. One common method is the Hoesch

reaction, which involves the acylation of a polyhydroxybenzene. For 2-Methylphloroglucinol,
a potential synthetic route could involve the methylation of phloroglucinol or the hydroxylation

of a corresponding toluene derivative.

Conceptual Synthetic Workflow:

Below is a generalized workflow for the synthesis of a phloroglucinol derivative, which could be

adapted for 2-Methylphloroglucinol.
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Synthesis of 2-Methylphloroglucinol (Conceptual)

Starting Material
(e.g., Phloroglucinol or Toluene derivative)

Chemical Transformation
(e.g., Methylation or Hydroxylation)

Reaction Work-up
(e.g., Quenching, Extraction)

Purification
(e.g., Recrystallization, Chromatography)

Characterization
(NMR, MS, IR)

2-Methylphloroglucinol

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of 2-Methylphloroglucinol.

Biological Activity and Potential Applications
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While specific studies on the biological activity of 2-Methylphloroglucinol are limited, the

broader class of phloroglucinols exhibits significant pharmacological properties, suggesting

potential avenues of investigation for the methylated derivative.

Anti-inflammatory Activity
Phloroglucinol and its derivatives are known to possess anti-inflammatory properties. The

proposed mechanism for phloroglucinol involves the regulation of the AMPK/Nrf2/HO-1

signaling pathway. This pathway plays a crucial role in cellular stress response and

inflammation.

Generalized Anti-inflammatory Signaling Pathway of Phloroglucinols:
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Generalized Anti-inflammatory Mechanism of Phloroglucinols
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Caption: Generalized signaling pathway for the anti-inflammatory effects of phloroglucinols.

Antimicrobial Activity
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Various phloroglucinol derivatives have demonstrated antimicrobial activity against a range of

pathogens. The mechanisms of action are thought to involve the disruption of bacterial cell

membranes and the generation of reactive oxygen species (ROS).

Proposed Antimicrobial Mechanism of Phloroglucinols:

Proposed Antimicrobial Mechanism of Phloroglucinols
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Click to download full resolution via product page

Caption: Proposed mechanisms of antimicrobial action for phloroglucinol derivatives.

Experimental Protocols
Detailed experimental protocols for 2-Methylphloroglucinol are not widely published.

However, standard methodologies for determining physicochemical properties and evaluating

biological activities can be applied.

Determination of Melting Point
A standard capillary melting point apparatus would be used. A small, powdered sample of 2-
Methylphloroglucinol would be packed into a capillary tube and heated at a controlled rate.

The temperature range over which the sample melts would be recorded.

Determination of Solubility
To quantitatively determine solubility, a saturated solution of 2-Methylphloroglucinol in the

solvent of interest would be prepared at a constant temperature. The concentration of the

solute in the solution would then be determined using a suitable analytical technique, such as

UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition)
Cell Culture: Macrophage cells (e.g., RAW 264.7) are cultured in appropriate media.

Treatment: Cells are pre-treated with various concentrations of 2-Methylphloroglucinol for

a specified time.

Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS).

Nitrite Measurement: The production of nitric oxide (NO) is assessed by measuring the

accumulation of nitrite in the culture supernatant using the Griess reagent.

Data Analysis: The concentration of 2-Methylphloroglucinol that inhibits NO production by

50% (IC₅₀) is calculated.
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Workflow for In Vitro Anti-inflammatory Assay:

Workflow for In Vitro Nitric Oxide Inhibition Assay

Culture Macrophage Cells

Pre-treat with
2-Methylphloroglucinol

Induce Inflammation
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Measure Nitrite in Supernatant
(Griess Assay)

Calculate IC50 Value
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Caption: A typical workflow for an in vitro anti-inflammatory assay.
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Conclusion
2-Methylphloroglucinol is a simple phloroglucinol derivative with potential for further

investigation in the fields of medicinal chemistry and materials science. While there is a

significant body of research on the broader class of phloroglucinols, specific data for the 2-

methylated analog is sparse. This guide has compiled the available information on its chemical

structure, properties, and potential activities, and has provided a framework for future

experimental work. Further research is warranted to fully elucidate the physicochemical

properties and pharmacological profile of 2-Methylphloroglucinol, which may lead to the

development of novel therapeutic agents or functional materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Methylphloroglucinol | C7H8O3 | CID 66606 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 2,4,6-TRIHYDROXYTOLUENE | 88-03-9 [m.chemicalbook.com]

3. biosynth.com [biosynth.com]

4. NMR spectroscopy of naturally occurring phloroglucinol derivatives - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. 2,4,6-Trihydroxytoluene [webbook.nist.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methylphloroglucinol:
Chemical Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121552#2-methylphloroglucinol-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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